Cas no 1256360-18-5 (4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester)

4-Chloro-2-fluoro-5-propoxyphenylboronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation and oxidation. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its chloro, fluoro, and propoxy substituents enable selective functionalization of aromatic systems. Its crystalline solid form ensures consistent purity and ease of quantification in reactions. The product is compatible with a range of solvents and catalysts, making it a versatile intermediate for constructing complex aryl frameworks under mild conditions.
4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester structure
1256360-18-5 structure
Product Name:4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester
CAS No:1256360-18-5
MF:C15H21BClFO3
MW:314.587847471237
CID:1221797
PubChem ID:53217239
Update Time:2025-10-14

4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester
    • CS-0176466
    • 1256360-18-5
    • AKOS015850121
    • DB-354811
    • A890075
    • DTXSID10682336
    • Inchi: 1S/C15H21BClFO3/c1-6-7-19-13-8-10(12(18)9-11(13)17)16-20-14(2,3)15(4,5)21-16/h8-9H,6-7H2,1-5H3
    • InChI Key: ATFCCDUHYXYSHT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(B2OC(C)(C)C(C)(C)O2)=CC=1OCCC)F

Computed Properties

  • Exact Mass: 314.12600
  • Monoisotopic Mass: 314.1256305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 3.56710

4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester Pricemore >>

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